An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†
Journal of Materials Chemistry A Pub Date: 2014-03-14 DOI: 10.1039/C4TA00313F
Abstract
In this work, metal–organic framework (MOF) UMCM-1 and amino functionalized MOF (i.e., UMCM-1-NH2) were synthesized and their performances as luminescent probes were investigated. It is found that both unmodified and amino functionalized MOFs exhibit a luminescence quenching effect on metal ions. In particular, the amino functionalized MOF (UMCM-1-NH2) possesses high sensitivity and selectivity for Fe3+ ions and the luminescence is completely quenched in 10−3 M DMF solution of Fe3+. Moreover, the regenerated UMCM-1-NH2 still has high selectivity for Fe3+ ions, which suggests that the functionalized UMCM-1-NH2 is a promising luminescent probe for selectively sensing iron ions.
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